molecular formula C12H10FNO3 B8295134 Methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate

Methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate

Cat. No.: B8295134
M. Wt: 235.21 g/mol
InChI Key: ZFCOEGCPIVFTNH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate is a useful research compound. Its molecular formula is C12H10FNO3 and its molecular weight is 235.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10FNO3

Molecular Weight

235.21 g/mol

IUPAC Name

methyl 2-cyclopropyl-6-fluoro-1,3-benzoxazole-4-carboxylate

InChI

InChI=1S/C12H10FNO3/c1-16-12(15)8-4-7(13)5-9-10(8)14-11(17-9)6-2-3-6/h4-6H,2-3H2,1H3

InChI Key

ZFCOEGCPIVFTNH-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C2C(=CC(=C1)F)OC(=N2)C3CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(cyclopropanecarboxamido)-5-fluoro-3-hydroxybenzoate from Step D (180 mg, 0.71 mmol), p-toluenesulfonic acid monohydrate (202 mg, 1.07 mmol) and toluene (5 mL) was heated at reflux under nitrogen for 3 h. The reaction mixture was then cooled to room temperature, diluted with ethyl acetate, washed with a saturated solution of sodium bicarbonate and brine, dried over sodium sulfate, filtered and concentrated. The crude material was purified by Combi-flash chromatography (silica gel, 60:40 hexanes/ethyl acetate) to afford methyl 2-cyclopropyl-6-fluorobenzoxazole-4-carboxylate (115 mg, 69%) as a white solid: 1H NMR (300 MHz, CDCl3) δ 7.68 (dd, J=10.2, 2.4 Hz, 1H), 7.34 (dd, J=7.5, 2.4 Hz, 1H), 4.02 (s, 3H), 2.39-2.29 (m, 1H), 1.35-1.29 (m, 2H), 1.26-1.17 (m, 2H); 19F NMR (282 MHz, CDCl3) δ −116.29; MS (ESI+) m/z 236 (M+H).
Name
2-(cyclopropanecarboxamido)-5-fluoro-3-hydroxybenzoate
Quantity
180 mg
Type
reactant
Reaction Step One
Quantity
202 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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